2-[3-[4-(4-Methylphenyl)piperazin-1-yl]propyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione

• Molecular Formula: C20H28N4O2
• Molecular Weight: 356.5 g/mol
• IUPAC Name: 2-[3-[4-(4-methylphenyl)piperazin-1-yl]propyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C20H28N4O2/c1-16-5-7-17(8-6-16)22-14-12-21(13-15-22)9-3-11-24-19(25)18-4-2-10-23(18)20(24)26/h5-8,18H,2-4,9-15H2,1H3
• InChI Key: SPEJOOYTSCOEMD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CCN(CC2)CCCN3C(=O)C4CCCN4C3=O

Description

2-[3-[4-(4-Methylphenyl)piperazin-1-yl]propyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione, commonly known as THIP, is a chemical compound that belongs to the class of imidazopyridines. THIP is a GABA receptor agonist, which means that it binds to the GABA receptor and activates it, leading to an increase in the inhibitory neurotransmitter GABA in the brain. THIP has been extensively studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

THIP binds to the GABA receptor and activates it, leading to an increase in the inhibitory neurotransmitter GABA in the brain. This results in the inhibition of neuronal activity, leading to its anticonvulsant, anxiolytic, and sedative effects.
Biochemical and Physiological Effects:
THIP has been shown to increase the inhibitory neurotransmitter GABA in the brain, leading to the inhibition of neuronal activity. This results in its anticonvulsant, anxiolytic, and sedative effects.

Advantages and Limitations for Lab Experiments

THIP has been extensively studied in animal models for its potential therapeutic applications. However, its use in humans is limited due to its potential side effects such as sedation, dizziness, and impaired cognitive function.

Future Directions

1. Further studies are needed to elucidate the molecular mechanisms underlying the anticonvulsant, anxiolytic, and sedative effects of THIP.
2. Studies are needed to investigate the potential therapeutic applications of THIP in other neurological disorders such as depression and schizophrenia.
3. The development of more selective GABA receptor agonists that target specific subtypes of the GABA receptor could lead to the development of more effective and safer drugs for the treatment of neurological disorders.
4. The use of THIP in combination with other drugs could lead to the development of more effective treatments for neurological disorders.
5. The development of new formulations of THIP that can be administered orally or through other routes could improve its therapeutic potential and reduce its side effects.

Synthesis Methods

The synthesis of THIP involves the reaction of 4-methylphenylpiperazine with 3-bromopropylamine to yield the intermediate 3-[4-(4-methylphenyl)piperazin-1-yl]propylamine. This intermediate is then reacted with 1,2,3,6-tetrahydropyrrolo[1,2-c]imidazol-1-one to yield THIP.

Scientific Research Applications

THIP has been extensively studied for its potential therapeutic applications in various neurological disorders such as epilepsy, anxiety, and insomnia. THIP has been shown to have anticonvulsant, anxiolytic, and sedative effects in animal models.